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Compound of Interest

Compound Name: N-isopropylhydroxylamine

Cat. No.: B1201803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Isopropylhydroxylamine, with the CAS number 5080-22-8, is a versatile organic compound

with significant applications in industrial chemistry, particularly in polymerization processes and

organic synthesis. This technical guide provides an in-depth overview of its properties,

synthesis, and key applications, tailored for a scientific audience.

Physicochemical Properties
N-Isopropylhydroxylamine is a colorless liquid or a white crystalline solid with a characteristic

ammonia-like odor.[1] It is soluble in water and a majority of organic solvents, while being

insoluble in non-polar solvents.[2][3]

Table 1: Physicochemical Data of N-Isopropylhydroxylamine
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Property Value

CAS Number 5080-22-8

Molecular Formula C₃H₉NO

Molecular Weight 75.11 g/mol

Melting Point 159-160 °C (with decomposition)[2]

Boiling Point (Predicted) 104.9 ± 23.0 °C

Density (Predicted) 0.886 ± 0.06 g/cm³

Water Solubility 199 g/L at 25°C

Appearance Colorless liquid or white crystalline flake[3]

Odor Ammonia-like[1]

Synthesis of N-Isopropylhydroxylamine
A common method for the synthesis of N-isopropylhydroxylamine involves the oxidation of

diisopropylamine followed by acid treatment.[4]

Experimental Protocol: Synthesis from
Diisopropylamine[6]
This protocol is based on a patented industrial production method.

Materials:

Diisopropylamine (100 g)

30% Hydrogen peroxide solution (250 g)

Carbon dioxide (catalyst)

37% Hydrochloric acid (107 ml)

Petroleum ether (1000 ml)
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Sodium hydroxide (120 g)

500 ml three-necked flask

Procedure:

Oxidation:

Place 100 g of diisopropylamine into a 500 ml three-necked flask.

Heat the flask to 70 °C.

Introduce carbon dioxide gas as a catalyst.

Slowly add 250 g of 30% hydrogen peroxide solution over 3 to 6 hours to facilitate the

oxidation reaction, forming the corresponding nitrone.

Acid Treatment and Salt Formation:

To the reaction mixture, add 107 ml of 37% hydrochloric acid.

Hydrolysis under these acidic conditions leads to the formation of the

isopropylhydroxylamine salt.

The solution is then concentrated and cooled to crystallize the isopropylhydroxylamine

salt, yielding 98 g.

Neutralization and Isolation:

The isopropylhydroxylamine salt is mixed with 1000 ml of petroleum ether and 120 g of

sodium hydroxide.

This neutralization reaction liberates the free N-isopropylhydroxylamine.

The final product is isolated to a high purity of 99%.
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Caption: Workflow for the synthesis of N-isopropylhydroxylamine.
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Core Applications
N-isopropylhydroxylamine is a multifunctional chemical intermediate with a range of

industrial applications.

Polymerization Inhibitor and Short-Stopping Agent
One of the primary applications of N-isopropylhydroxylamine is in the polymer industry,

where it serves as a highly effective short-stopping agent in free-radical emulsion

polymerization reactions.[5] It is particularly useful in the production of synthetic rubbers like

styrene-butadiene rubber (SBR) and acrylonitrile-butadiene rubber (NBR).[2]

Its function is to scavenge free radicals, which are the initiators and propagators of polymer

chains.[5] By neutralizing these radicals, N-isopropylhydroxylamine can terminate the

polymerization at a desired monomer conversion, allowing for precise control over the

molecular weight and properties of the final polymer.[5] It also acts as a stabilizer, preventing

the spontaneous polymerization of monomers during storage and transport.[5]
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Caption: N-isopropylhydroxylamine as a polymerization terminator.
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Reducing Agent and Oxygen Scavenger
N-isopropylhydroxylamine functions as a moderate reducing agent in various organic

synthesis reactions.[1] It can be used for the reduction of certain functional groups and

participates in amination and cyclization reactions.[1]

Furthermore, it is an effective oxygen scavenger, particularly in water treatment applications for

boiler systems, where it serves as an alternative to hydrazine.[3] Its ability to remove dissolved

oxygen helps to prevent corrosion.

Other Industrial Uses
Rubber Production: It is used in the manufacturing of methylstyrene butadiene rubber.[3]

Metal Passivator: It finds application as a metal passivator.

Synthesis of Fine Chemicals: It serves as an intermediate in the synthesis of

pharmaceuticals and agrochemicals.

Potential Biological Activities
While primarily an industrial chemical, some studies have suggested potential biological

activities for isopropyl hydroxylamine derivatives, including antioxidant, antitumor, and antiviral

properties.[1] However, extensive research is required to validate these preliminary findings. It

is important to distinguish N-isopropylhydroxylamine from its O-substituted isomer, O-

isopropylhydroxylamine, which has shown more defined antimicrobial activities by targeting

ribonucleotide reductases.

Safety and Handling
N-Isopropylhydroxylamine should be handled with care in a well-ventilated area, using

appropriate personal protective equipment. It is known to be harmful if it comes into contact

with the skin or is swallowed. It is also recognized as being toxic to aquatic life with long-lasting

effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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